Cas no 16925-39-6 (Calcium hexafluorosilicate)

Calcium hexafluorosilicate structure
Calcium hexafluorosilicate structure
Product Name:Calcium hexafluorosilicate
CAS No:16925-39-6
MF:CaF6Si
MW:182.153921127319
CID:50595
Update Time:2025-09-17

Calcium hexafluorosilicate Chemical and Physical Properties

Names and Identifiers

    • Calcium hexafluorosilicate
    • Calcium fiuosilicate
    • CALCIUM FLUOSILICATE
    • CALCIUM FLUOROSILICATE
    • CALCIUM SILICAFLUORIDE
    • CALCIUM SILICOFLUORIDE
    • calcium,silicon(4+),hexafluoride
    • EINECS 240-991-9
    • Silicate(2-),hexafluoro-,calcium(1:1)
    • calcium fluoroaluminate
    • Calcium hexafiuorosilicate
    • hexafluoro-silicatecalcium
    • Silicate,hexafluoro-,calcium
    • Inchi： 1S/Ca.F6Si/c;1-7(2,3,4,5)6/q+2;-2
    • InChI Key： CVWSBMWWVFJIBN-UHFFFAOYSA-N
    • SMILES： [Si-2](F)(F)(F)(F)(F)F.[Ca+2]

Computed Properties

  • Exact Mass: 181.93000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 8
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White powder
  • Density: 2.25
  • PSA: 0.00000
  • LogP: 2.14040
  • Solubility: Insoluble in cold water, partially decomposed in hot water

Calcium hexafluorosilicate Security Information

  • Hazardous Material transportation number：UN 2856
  • Toxicity：LD in guinea pigs (mg/kg): 250 orally, 450 s.c. (Waldbott)
  • Safety Term：6.1

Calcium hexafluorosilicate Customs Data

  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Calcium hexafluorosilicate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
City Chemical
C5600-100GM
Calcium Silicofluoride
 16925-39-6 technical
100gm
 $109.09 2023-09-19
Aaron
AR01DOTH-500g
Silicate(2-), hexafluoro-, calcium (1:1)
 16925-39-6
500g
 $29.00 2023-12-15

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